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Compound of Interest

Compound Name: Erythromycin A dihydrate

Cat. No.: B15564231
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Erythromycin, a macrolide antibiotic, is a well-established inhibitor of bacterial protein

synthesis. Its mechanism of action involves binding to the 50S ribosomal subunit, thereby

obstructing the nascent peptide exit tunnel and halting protein elongation. This application note

provides a detailed protocol for determining the in vitro protein synthesis inhibitory activity of

Erythromycin A dihydrate using a luciferase-based assay with an E. coli S30 cell-free extract

system. This method offers a rapid and quantitative assessment of the antibiotic's potency,

making it a valuable tool for drug discovery and antimicrobial resistance studies.

Erythromycin A dihydrate is a hydrated form of Erythromycin A. Its chemical properties are

summarized in the table below.
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Property Value

CAS Number 59319-72-1

Molecular Formula C37H67NO13•2H2O

Molecular Weight 769.96 g/mol

Mechanism of Action Signaling Pathway
Erythromycin A inhibits bacterial protein synthesis by binding to the 23S rRNA of the 50S

ribosomal subunit. This binding occurs within the polypeptide exit tunnel, physically blocking

the progression of the nascent polypeptide chain. The result is the premature termination of

translation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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